![molecular formula C15H24N4O2S B2707394 8-(isobutylthio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 316361-05-4](/img/structure/B2707394.png)
8-(isobutylthio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(isobutylthio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H24N4O2S and its molecular weight is 324.44. The purity is usually 95%.
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Scientific Research Applications
Purine Alkaloids from Marine Sources
Research on purine alkaloids isolated from the South China Sea gorgonian Subergorgia suberosa identified new compounds with weak cytotoxicity towards human cancer cell lines. These findings suggest that purine derivatives could have applications in cancer research, particularly in identifying novel cytotoxic agents (Qi, Zhang, & Huang, 2008).
Neuropharmacological Applications
Studies on 8-aminoalkyl derivatives of purine-2,6-dione have explored their affinity for serotonin receptors, revealing potential as psychotropic agents. These compounds displayed antidepressant and anxiolytic properties in animal models, indicating their relevance in neuropharmacological research (Chłoń-Rzepa et al., 2013).
Antiviral Research
The synthesis and evaluation of acyclic purine phosphonate analogues as antiviral agents against a range of viruses including HSV-1, HSV-2, HCMV, R-MuLV, and HIV-1 have been conducted. This research highlights the importance of purine derivatives in the development of new antiviral therapies (Kim et al., 1990).
Impurity Characterization in Pharmaceutical Compounds
The characterization of impurities present in 8-chlorotheophylline, a compound structurally related to purines, underscores the significance of purine derivatives in pharmaceutical quality control and drug development (Desai, Patel, & Gabhe, 2011).
Interaction Patterns in Pharmaceutically Relevant Polymorphs
A study on the topology of interactions in polymorphs of methylxanthines (including caffeine and theophylline) provided insights into the therapeutic potential and interaction mechanisms of purine derivatives, which could inform the design of drugs targeting specific molecular receptors (Latosinska et al., 2014).
Properties
IUPAC Name |
3-methyl-7-(3-methylbutyl)-8-(2-methylpropylsulfanyl)purine-2,6-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H24N4O2S/c1-9(2)6-7-19-11-12(16-15(19)22-8-10(3)4)18(5)14(21)17-13(11)20/h9-10H,6-8H2,1-5H3,(H,17,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDQFJOZKKPWOGS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(N=C1SCC(C)C)N(C(=O)NC2=O)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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